N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C20H18N2O5/c1-20(25,17-10-13-6-2-4-8-15(13)26-17)12-21-18(23)11-22-14-7-3-5-9-16(14)27-19(22)24/h2-10,25H,11-12H2,1H3,(H,21,23)
• InChI Key: SRXWIOKHMDEMOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CN1C2=CC=CC=C2OC1=O)(C3=CC4=CC=CC=C4O3)O
• Molecular Formula: C20H18N2O5
• Molecular Weight: 366.4 g/mol
• CAS No.: 2034545-74-7

Description

N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C20H18N2O5 and its molecular weight is 366.373. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Research has led to the development of novel compounds, including the synthesis and evaluation of benzofuran-acetamide scaffolds as potential anticonvulsant agents. Compounds synthesized showed promising results in preclinical models, indicating their potential in seizure prevention at low doses (Shakya et al., 2016).
• Studies on silylation of N-(2-hydroxyphenyl)acetamide by methyl(organyl)dichlorosilanes have led to the formation of silaheterocyclic benzoxazasiloles and benzodioxazasilepines, expanding our understanding of heterocyclic chemistry and providing insights into new synthetic routes for functional materials (Lazareva et al., 2017).

Anticonvulsant and Neuroprotective Applications

• The design, synthesis, and evaluation of benzofuran-acetamide derivatives highlight their potential as anticonvulsant agents. Specific compounds have demonstrated comparable potency to phenytoin, a standard in epilepsy treatment, offering a promising direction for future therapeutic agents (Shakya et al., 2016).

Allelochemical Transformation Products

• Research into the microbial transformation products of benzoxazolinone and benzoxazinone allelochemicals, which are significant in agricultural crops like wheat, rye, and maize, has identified key transformation products. This knowledge is crucial for exploiting the allelopathic properties of these crops for weed and soil-borne disease suppression (Fomsgaard et al., 2004).

Antimicrobial Activity

• Novel derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide have been synthesized, showing significant anti-inflammatory activity. This underscores the potential for these compounds in developing new anti-inflammatory drugs (Sunder & Maleraju, 2013).

Photoresponsive Molecularly Imprinted Hydrogels

• The development of photoresponsive molecularly imprinted hydrogel materials for the photoregulated release and uptake of pharmaceuticals in aqueous media demonstrates innovative applications in drug delivery systems. These hydrogels are designed to function in biocompatible environments, offering a novel approach to controlled drug release (Gong et al., 2008).

Mechanism of Action

Target of action

They have potential applications in many aspects, making these substances potential natural drug lead compounds .

Mode of action

The biological activities of benzofuran derivatives suggest that they may interact with various cellular targets to exert their effects .

Biochemical pathways

Given the broad range of biological activities of benzofuran derivatives, it is likely that multiple pathways are affected .

Result of action

The biological activities of benzofuran derivatives suggest that they may have effects at the cellular level, such as inhibiting the growth of tumor cells or killing bacteria .